![molecular formula C9H9N3O4 B8290558 [5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-yl]-methanol](/img/structure/B8290558.png)
[5-(3-Nitro-pyrazol-1-ylmethyl)-furan-2-yl]-methanol
Cat. No. B8290558
M. Wt: 223.19 g/mol
InChI Key: NKALUKLZXIWLTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08288419B2
Procedure details
In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a solution of [5-(3-nitro-pyrazol-1-ylmethyl)-furan-2-yl]-methanol (13.80 g, 61.83 mmol) in AcCN (631.0 mL) was treated at rt with MnO2 (35.84 g, 370.98 mmol). The reaction mixture was stirred at rt for 16 h before being filtered through Celite and the solvent was removed under reduced pressure. Purification of the residue by FC (40:60 hept-EA) gave the title compound. TLC: rf (60:40 hept-EA)=0.16. LC-MS-conditions 02: tR=0.81 min. 1H NMR (400 MHz, CDCl3) δ 5.48 (s, 2H), 6.67 (d, J=3.5 Hz, 1H), 6.96 (d, J=2.5 Hz, 1H), 7.24 (d, J=3.8 Hz, 1H), 7.64 (d, J=2.5 Hz, 1H), 9.65 (s, 1H).
Quantity
13.8 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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N#N.[N+:3]([C:6]1[CH:10]=[CH:9][N:8]([CH2:11][C:12]2[O:16][C:15]([CH2:17][OH:18])=[CH:14][CH:13]=2)[N:7]=1)([O-:5])=[O:4]>C(C#N)(C)=O.O=[Mn]=O>[N+:3]([C:6]1[CH:10]=[CH:9][N:8]([CH2:11][C:12]2[O:16][C:15]([CH:17]=[O:18])=[CH:14][CH:13]=2)[N:7]=1)([O-:5])=[O:4]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
|
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Type
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reactant
|
|
Smiles
|
N#N
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Step Two
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Name
|
|
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Quantity
|
13.8 g
|
|
Type
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reactant
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Smiles
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[N+](=O)([O-])C1=NN(C=C1)CC1=CC=C(O1)CO
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Name
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Quantity
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631 mL
|
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Type
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solvent
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Smiles
|
C(=O)(C)C#N
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Name
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Quantity
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35.84 g
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Type
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catalyst
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Smiles
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O=[Mn]=O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The reaction mixture was stirred at rt for 16 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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before being filtered through Celite
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CUSTOM
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Type
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CUSTOM
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|
Details
|
the solvent was removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
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Details
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Purification of the residue by FC (40:60 hept-EA)
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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|
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Type
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product
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Smiles
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[N+](=O)([O-])C1=NN(C=C1)CC1=CC=C(O1)C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
